N,N-diallyl-4-fluorobenzenesulfonamide

• IUPAC Name: 4-fluoro-N,N-bis(prop-2-enyl)benzenesulfonamide
• InChI: InChI=1S/C12H14FNO2S/c1-3-9-14(10-4-2)17(15,16)12-7-5-11(13)6-8-12/h3-8H,1-2,9-10H2
• InChI Key: FTIKVSLMOTXTII-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)S(=O)(=O)C1=CC=C(C=C1)F
• Molecular Formula: C12H14FNO2S
• DSSTOX Substance ID: DTXSID201241465
• Molecular Weight: 255.31 g/mol
• CAS RN: 346692-05-5

Description

N,N-diallyl-4-fluorobenzenesulfonamide is a chemical compound that belongs to the class of organofluorine compounds, specifically within the benzenesulfonamide family. This compound is of interest due to its unique chemical and physical properties, which make it relevant for various chemical reactions and potential applications in material science and organic synthesis.

Synthesis Analysis

The synthesis of N,N-diallyl-4-fluorobenzenesulfonamide and related compounds typically involves the introduction of the fluorine atom into the benzenesulfonamide framework, which can significantly affect the reactivity and properties of the resulting compound. Techniques such as electrophilic fluorination using N-fluorobenzenesulfonimide (NFSI) have been explored for the synthesis of fluorinated benzenesulfonamides, showcasing the versatility of NFSI as a fluorinating agent in organic synthesis (Yamamoto et al., 2011).

Molecular Structure Analysis

Investigations into the crystal structures of fluorobenzenesulfonamides, including compounds closely related to N,N-diallyl-4-fluorobenzenesulfonamide, reveal detailed insights into their molecular geometry, packing patterns, and intermolecular interactions. Studies using Hirshfeld surface analysis have provided a deeper understanding of the relationship between crystal structures and the lengths of observed hydrogen bonds and other intermolecular interactions (Suchetan et al., 2015).

Chemical Reactions and Properties

N,N-diallyl-4-fluorobenzenesulfonamide can participate in various chemical reactions, including those catalyzed by palladium, which enable the diamination of unactivated alkenes. Such reactions demonstrate the compound's ability to act as a source of electrophilic nitrogen, leading to the synthesis of cyclic diamine derivatives in a single step (Sibbald & Michael, 2009).

Scientific Research Applications

NMR Studies of Carbonic Anhydrase-4-Fluorobenzenesulfonamide Complexes

Research indicates that fluorobenzenesulfonamide derivatives, such as 4-fluorobenzenesulfonamide, have been studied for their binding to human carbonic anhydrases I and II. These studies, conducted through proton, fluorine, and nitrogen-15 nuclear magnetic resonance spectroscopy, have provided evidence of inhibitor binding to enzymes, suggesting a potential application in exploring enzyme inhibition mechanisms (Dugad & Gerig, 1988).

Electrophilic Fluorinating Reagents

N-fluorobenzenesulfonimide derivatives have been highlighted as valuable electrophilic fluorinating agents. For instance, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI) shows improved enantioselectivity in fluorination reactions, which could extend to the research and development of pharmaceuticals and agrochemicals with specific stereochemical requirements (Yasui et al., 2011).

C–N Bond Formation

The role of N-fluorobenzenesulfonimide in facilitating C–N bond formation has been explored extensively. Its efficiency as a nitrogen source for nucleophilic nitrogen or nitrogen radicals highlights its potential in synthesizing nitrogen-containing compounds, crucial in developing pharmaceuticals and organic materials (Li & Zhang, 2014).

Enantioselective Fluorination

Research into the fine-tuning of reactivity and selectivity in fluorination reactions using N-fluorobenzenesulfonamide derivatives underscores their importance in achieving high enantioselectivity. This is particularly relevant for synthesizing biologically active compounds with specific chiral configurations, thereby enhancing drug efficacy and reducing side effects (Wang et al., 2014).

Synthesis of Novel Compounds

The use of N-fluorosulfonimides, including derivatives of N-fluorobenzenesulfonimide, in synthesizing novel compounds like fluoro-tribactams and β-lactams, showcases their utility in creating new materials and pharmaceuticals with unique properties (Padova et al., 1996).